Cas no 850917-35-0 (N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide)

N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide structure

850917-35-0 structure

Product Name:N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide

CAS No:850917-35-0

MF:C₂₅H₂₃BrN₂OS

MW:479.431924104691

CID:6065511

PubChem ID:2156577

Update Time:2023-12-13

N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide
- Benzeneacetamide, N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]thio]ethyl]-3-methyl-
- 850917-35-0
- F0582-0694
- N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]-2-(3-methylphenyl)acetamide
- N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)-2-(3-methylphenyl)acetamide
- N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)-2-(m-tolyl)acetamide
- AKOS024585432
- Inchi： 1S/C25H23BrN2OS/c1-17-5-4-6-18(15-17)16-23(29)27-13-14-30-25-21-7-2-3-8-22(21)28-24(25)19-9-11-20(26)12-10-19/h2-12,15,28H,13-14,16H2,1H3,(H,27,29)
- InChI Key： GQIQBWPGUQYTEA-UHFFFAOYSA-N
- SMILES： C1(CC(NCCSC2C3=C(NC=2C2=CC=C(Br)C=C2)C=CC=C3)=O)=CC=CC(C)=C1

Computed Properties

Exact Mass: 478.07145g/mol
Monoisotopic Mass: 478.07145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 553
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.43±0.1 g/cm3(Predicted)
Boiling Point: 714.3±60.0 °C(Predicted)
pka: 15.34±0.46(Predicted)

N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide Pricemore >>

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Life Chemicals	F0582-0694-2μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)-2-(3-methylphenyl)acetamide	850917-35-0	90%+	2μl	$57.0	2023-05-17
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